N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide

• IUPAC Name: N-(4-acetamido-2,5-dimethoxyphenyl)-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H16F6N2O4/c1-9(28)26-13-7-16(31-3)14(8-15(13)30-2)27-17(29)10-4-11(18(20,21)22)6-12(5-10)19(23,24)25/h4-8H,1-3H3,(H,26,28)(H,27,29)
• InChI Key: NCELXSIVGFXZRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1OC)NC(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)OC
• Molecular Formula: C19H16F6N2O4
• Molecular Weight: 450.3 g/mol

Description

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide, also known as TFB-TAM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. TFB-TAM is a small molecule that has been shown to modulate protein-protein interactions, making it a promising tool for studying various biological pathways.

Mechanism of Action

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide works by binding to specific protein domains, disrupting their interactions with other proteins. This can lead to changes in the activity of these proteins, which can have downstream effects on various biological pathways. The exact mechanism of action of N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide is still being studied, but it is believed to involve the formation of a covalent bond between the compound and the protein of interest.
Biochemical and Physiological Effects:
N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide can inhibit the activity of several proteins involved in cancer cell proliferation and survival. In vivo studies have shown that N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide can reduce tumor growth in mouse models of breast cancer. N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide has also been shown to have anti-inflammatory effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide is its selectivity for specific protein domains. This allows researchers to study the function of these proteins in a more targeted manner. N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide is also relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide has some limitations. It can be difficult to deliver N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide to specific tissues or cells in vivo, and its effects can be difficult to interpret in complex biological systems.

Future Directions

There are several potential future directions for research on N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide. One area of interest is the development of more selective and potent derivatives of N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide. This could help to overcome some of the limitations of the compound and make it more useful for studying complex biological systems. Another area of interest is the development of new applications for N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide, such as in the study of protein-protein interactions in neurological disorders. Finally, there is a need for more in vivo studies to better understand the pharmacokinetics and pharmacodynamics of N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide.

Synthesis Methods

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 3,5-bis(trifluoromethyl)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-(acetylamino)-2,5-dimethoxyaniline to form the amide bond. The resulting compound is then purified using column chromatography to obtain N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide in high purity.

Scientific Research Applications

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide has several potential applications in biomedical research. One of the most promising applications is in the study of protein-protein interactions. N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,5-bis(trifluoromethyl)benzamide has been shown to selectively bind to specific protein domains, disrupting their interactions with other proteins. This makes it a powerful tool for studying the function of these proteins in various biological pathways.